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Compound of Interest

Compound Name:
2-(4-Nitro-phenoxymethyl)-

[1,3]dioxolane

CAS No.: 179246-35-6

Cat. No.: B071002

Get Quote

An In-depth Technical Guide to 2-(4-Nitrophenyl)-1,3-dioxolane CAS Number: 2403-53-4

A Note on Chemical Nomenclature: This technical guide focuses on the well-documented

compound 2-(4-Nitrophenyl)-1,3-dioxolane (CAS No. 2403-53-4). While the topic requested

was "2-(4-Nitro-phenoxymethyl)-dioxolane," comprehensive scientific data overwhelmingly

pertains to the former, where the nitrophenyl group is directly attached to the dioxolane ring. It

is presented here as the likely compound of interest for researchers in the field.

Introduction
2-(4-Nitrophenyl)-1,3-dioxolane is a heterocyclic organic compound that serves as a

cornerstone intermediate in multi-step organic synthesis.[1] Its structure is characterized by a

stable 1,3-dioxolane ring, which functions as a protecting group for an aldehyde, attached to a

4-nitrophenyl moiety.[1] This unique combination of a masked carbonyl and an electron-

withdrawing nitro group makes it an invaluable building block, particularly in medicinal

chemistry and materials science.[2][3]
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The primary utility of this compound lies in the principles of protecting group chemistry. The

dioxolane (or cyclic acetal) group is robust under neutral and basic conditions, allowing for

chemical transformations to be performed on the nitro group without affecting the aldehyde.[1]

Subsequently, the aldehyde can be deprotected under mild acidic conditions, revealing its

reactivity for further synthesis.[1] The nitro group itself is a versatile functional handle, most

commonly reduced to a primary amine (aniline), which is a critical precursor for a vast range of

pharmaceuticals, dyes, and polymers.[4][5]

This guide provides a comprehensive overview of its synthesis, physicochemical properties,

key chemical transformations, and applications, offering a practical resource for scientists and

drug development professionals.

Physicochemical and Spectroscopic
Characterization
Accurate characterization is fundamental to confirming the identity and purity of 2-(4-

Nitrophenyl)-1,3-dioxolane. It typically appears as an off-white to yellow crystalline solid.[1][6]

General and Physicochemical Properties
The key properties of the compound are summarized below, compiled from various chemical

data sources.
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Property Value Source(s)

CAS Number 2403-53-4 [2][6][7][8]

Molecular Formula C₉H₉NO₄ [2][6][7][8]

Molecular Weight 195.17 g/mol [1][6][7][8]

Appearance
Off-white to yellow

solid/powder
[1][6][8]

Melting Point 90-94 °C [3][9]

IUPAC Name 2-(4-nitrophenyl)-1,3-dioxolane [1][7]

Synonyms

p-Nitrobenzaldehyde ethylene

acetal, 4-Nitrobenzaldehyde

Ethylene Glycol Acetal

[1][9]

Storage
Room temperature, sealed in a

dry, dark place, under inert gas
[3][8][9]

Spectroscopic Data
Spectroscopic analysis is essential for structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra provide a

detailed map of the molecule's carbon-hydrogen framework. The acetal proton at the C-2

position of the dioxolane ring gives a particularly distinctive singlet.[3]
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Nucleus
Chemical Shift
(δ, ppm)

Multiplicity Assignment Source(s)

¹H NMR 5.78 Singlet Acetal CH [3]

¹H NMR 3.98-4.15 Multiplet
Dioxolane -

CH₂CH₂-
[3]

¹H NMR ~7.60 Doublet

Aromatic CH

(ortho to

dioxolane)

[6]

¹H NMR ~8.20 Doublet
Aromatic CH

(ortho to -NO₂)
[6]

Infrared (IR) Spectroscopy: The IR spectrum is characterized by strong absorption bands

indicative of its key functional groups. While precise peak values can vary, one would expect

to observe strong absorptions corresponding to the C-O stretching of the acetal and the

symmetric and asymmetric stretching of the N-O bonds in the nitro group.[6]

Mass Spectrometry (MS): Mass spectrometric analysis will show a molecular ion peak

corresponding to the molecular weight of the compound (195.17 m/z), confirming its overall

composition.[6]

Synthesis and Key Chemical Transformations
The value of 2-(4-Nitrophenyl)-1,3-dioxolane is realized through its synthesis and subsequent

reactions. The following protocols are foundational for its use in a research setting.

Synthesis of 2-(4-Nitrophenyl)-1,3-dioxolane
This compound is most commonly synthesized via the acid-catalyzed acetalization of 4-

nitrobenzaldehyde with ethylene glycol.[3] The use of a Dean-Stark apparatus is critical for the

success of this equilibrium reaction, as it allows for the continuous removal of water, driving the

reaction to completion.
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Reactants Conditions

4-Nitrobenzaldehyde

2-(4-Nitrophenyl)-1,3-dioxolane

+

Ethylene Glycol p-Toluenesulfonic acid (catalyst) Toluene (solvent) Reflux with Dean-Stark trap

Water (removed)

byproduct

Click to download full resolution via product page

Caption: Synthesis of 2-(4-Nitrophenyl)-1,3-dioxolane.

Experimental Protocol: Synthesis

Apparatus Setup: Equip a dry 250 mL round-bottom flask with a magnetic stir bar, a Dean-

Stark apparatus, and a reflux condenser.[6]

Reagent Charging: To the flask, add 4-nitrobenzaldehyde (10.0 g, 66.2 mmol), ethylene

glycol (5.5 mL, 99.3 mmol), a catalytic amount of p-toluenesulfonic acid monohydrate

(approx. 0.3 g), and toluene (100 mL).

Reaction: Heat the mixture to reflux. Water will begin to collect in the Dean-Stark trap.

Continue refluxing until no more water is collected (typically 3-5 hours).

Work-up: Allow the reaction mixture to cool to room temperature. Wash the organic layer

sequentially with a saturated sodium bicarbonate solution (2 x 50 mL) and brine (1 x 50 mL).

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

Purification: Filter off the drying agent and remove the toluene under reduced pressure. The

resulting crude solid can be purified by recrystallization from a suitable solvent like
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cyclohexane or ethanol to yield the final product.[6]

Expected Yield: 60-70%.[6]

Key Transformation: Reduction to 2-(4-
Aminophenyl)-1,3-dioxolane
The most significant application of this compound is its use as a precursor to its aniline

derivative. The nitro group can be selectively reduced to an amine via catalytic hydrogenation,

typically using palladium on carbon (Pd/C).[4] This method is highly efficient and

chemoselective, leaving the acid-sensitive dioxolane ring intact.[4] This transformation is pivotal

for incorporating the "4-(1,3-dioxolan-2-yl)aniline" scaffold into larger molecules, a common

strategy in the synthesis of biologically active compounds.[5]

Starting Material Reagents & Catalyst

2-(4-Nitrophenyl)-1,3-dioxolane

2-(4-Aminophenyl)-1,3-dioxolane

Hydrogen Gas (H₂)

Hydrogen Source

10% Palladium on Carbon (Pd/C)

Catalyst

Ethanol (Solvent)

Solvent

Click to download full resolution via product page

Caption: Catalytic hydrogenation workflow.

Experimental Protocol: Reduction

Reaction Setup: In a round-bottom flask suitable for hydrogenation, dissolve 2-(4-

nitrophenyl)-1,3-dioxolane (1.0 g, 5.12 mmol) in anhydrous ethanol (20 mL).[4]

Catalyst Addition: Carefully add 10% Pd/C catalyst (e.g., 5 mol%, ~0.27 g) to the solution

under an inert atmosphere (e.g., nitrogen or argon).[4]
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Hydrogenation: Secure a hydrogen-filled balloon to the flask or use a Parr hydrogenation

apparatus. Evacuate the flask and backfill with hydrogen gas, repeating this cycle three

times.[4]

Reaction Monitoring: Stir the mixture vigorously at room temperature under a positive

pressure of hydrogen. The reaction progress can be monitored by Thin Layer

Chromatography (TLC) until the starting material is fully consumed.

Filtration: Once the reaction is complete, carefully filter the mixture through a pad of Celite®

to remove the Pd/C catalyst. Caution: Pd/C can be pyrophoric; do not allow the filter cake to

dry completely in the air. Wash the filter cake with additional ethanol.

Isolation: Combine the filtrates and remove the solvent under reduced pressure to yield the

crude product, 2-(4-aminophenyl)-1,3-dioxolane.[4]

Purification: If necessary, the product can be purified by recrystallization or flash column

chromatography.[4]

Applications in Research and Drug Development
The strategic importance of 2-(4-Nitrophenyl)-1,3-dioxolane stems from its dual functionality.

Protected Aldehyde Building Block: In complex syntheses, protecting a reactive aldehyde as

a dioxolane is a common and effective strategy. This allows chemists to perform reactions

that would otherwise be incompatible with a free aldehyde, such as Grignard reactions,

organolithium additions, or reductions on other parts of the molecule.[1]

Precursor to Bioactive Scaffolds: The reduction of the nitro group to an aniline is a gateway

to a vast chemical space. Aromatic amines are fundamental building blocks for many classes

of pharmaceuticals.[4] The resulting 2-(4-aminophenyl)-1,3-dioxolane can be used to

synthesize fungicides, antimycotic agents, and plant growth regulators.[5] The 1,3-dioxolane

ring itself is a feature in many biologically active compounds, where it can modulate

physicochemical properties like solubility and metabolic stability, potentially improving a drug

candidate's pharmacokinetic profile.[10]

Intermediate for Functional Materials: The aniline derivative can be further functionalized, for

example, through diazotization reactions, to create dyes, polymers, and other advanced
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materials.

Safety and Handling
As with any chemical reagent, proper safety precautions are essential.

Hazards: 2-(4-Nitrophenyl)-1,3-dioxolane may cause skin and serious eye irritation.[1][9] The

nitro group classifies it as a nitroaromatic compound, a class of chemicals that should be

handled with care due to potential toxicity.[2]

Precautions: Always handle this compound in a well-ventilated fume hood. Wear appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[9]

Wash hands thoroughly after handling.[9]

Storage: Store in a tightly sealed container in a dry, cool, and dark place to ensure stability.

[8][9] It is recommended to store under an inert gas as it can be air-sensitive.[3][9]

Conclusion
2-(4-Nitrophenyl)-1,3-dioxolane is a versatile and highly valuable synthetic intermediate. Its

utility is rooted in the strategic combination of a stable aldehyde protecting group and a readily

transformable nitro functionality. By providing access to complex aniline derivatives while

masking a reactive aldehyde, it streamlines synthetic routes towards novel pharmaceuticals

and functional materials. The robust and well-documented protocols for its synthesis and

primary chemical transformation make it an accessible and reliable tool for researchers and

drug development professionals aiming to innovate in the chemical and life sciences.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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